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Compound of Interest

Compound Name: Janus Red

Cat. No.: B1672794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Janus Red B, a vital stain

with significant applications in cellular biology and redox chemistry. This document details its

chemical properties, experimental protocols for its use, and the underlying mechanisms of its

function.

Core Chemical Properties
Janus Red B is a basic diazo dye belonging to the phenazine group. It is widely recognized for

its utility as a supravital stain for mitochondria and as a redox indicator.

Chemical Identity
The definitive chemical identity of Janus Red B can be distinguished from the similarly named

Janus Green B by its unique molecular structure and properties.
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Property Value Source

IUPAC Name

3-((E)-(4-((E)-(2-

hydroxynaphthalen-1-

yl)diazenyl)-2-

methylphenyl)diazenyl)-N,N,N-

trimethylbenzenaminium

chloride

[1]

Synonyms
Janus Red, C.I. 26115, Janus

Red B, NSC 9609
[1]

CAS Number 2636-31-9 [1]

Chemical Formula C₂₆H₂₆ClN₅O [1][2]

Molecular Weight 459.97 g/mol

Appearance Dark green to black powder

Physicochemical Properties
The physicochemical properties of Janus Red B are crucial for its application in biological

systems and for the preparation of staining solutions.

Property Value Source

Solubility Soluble in water and ethanol.

Absorption Maximum (λmax) Approximately 660 nm

Storage
Store in a cool, dry, and dark

place.

Mechanism of Action and Applications
Janus Red B's primary applications stem from its properties as a vital mitochondrial stain and

a redox indicator.

Mitochondrial Staining
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Janus Red B is a cationic dye that can penetrate the plasma membrane of living cells. Its

specificity for mitochondria is a result of the activity of the mitochondrial electron transport

chain. Within the mitochondria, the enzyme cytochrome c oxidase maintains the dye in its

oxidized, colored state (blue-green). In the cytoplasm, the dye is reduced to a colorless leuco

form. This differential redox state leads to the selective visualization of mitochondria.
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Mechanism of selective mitochondrial staining by Janus Red B.

Redox Indicator
The color of Janus Red B is dependent on the presence of oxygen. In an oxygenated

environment, the indicator is in its oxidized, blue-colored form. In the absence of oxygen, it is

reduced to a pink or colorless state. This property makes it a useful indicator for cellular

respiration and oxygen tension.

Experimental Protocols
The following are detailed methodologies for the preparation and use of Janus Red B in

common laboratory applications.

Preparation of Staining Solutions
Stock Solution (1% w/v):

Weigh 10 mg of Janus Red B powder.
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Dissolve the powder in 1 mL of distilled water or 70% ethanol.

Store the stock solution in a dark, airtight container at 4°C.

Working Solution (0.01% - 0.1% w/v):

Dilute the stock solution with phosphate-buffered saline (PBS) or an appropriate cell culture

medium to achieve the desired final concentration. For vital staining, a typical final

concentration is around 0.02%.

It is recommended to prepare the working solution fresh before each experiment.

Vital Staining of Mitochondria in Adherent Cells

1. Culture cells on coverslips

2. Wash with pre-warmed PBS

3. Incubate with Janus Red B working solution
(15-30 min)

4. Wash with PBS to remove excess stain

5. Mount coverslip on a slide with PBS

6. Observe under a microscope

Click to download full resolution via product page

Experimental workflow for staining mitochondria in adherent cells.
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Procedure:

Culture cells to the desired confluency on sterile glass coverslips in a petri dish.

Aspirate the culture medium and gently wash the cells twice with pre-warmed PBS (pH 7.4).

Add the freshly prepared Janus Red B working solution to the coverslip, ensuring the cells

are completely covered.

Incubate the cells at 37°C for 15-30 minutes. The optimal incubation time may vary

depending on the cell type.

Remove the staining solution and wash the cells two to three times with PBS to remove any

excess stain.

Mount the coverslip onto a microscope slide with a drop of PBS.

Observe the stained mitochondria as small, bluish-green organelles within the cytoplasm

using a light microscope.

Vital Staining of Mitochondria in Suspension Cells
Procedure:

Harvest the cells and centrifuge at a low speed (e.g., 200 x g) for 5 minutes to form a pellet.

Resuspend the cell pellet in the Janus Red B working solution and incubate at 37°C for 15-

30 minutes.

Centrifuge the cell suspension to pellet the cells and discard the supernatant.

Gently resuspend the cell pellet in fresh PBS to wash the cells. Repeat this washing step

twice.

After the final wash, resuspend the cell pellet in a small volume of PBS.

Place a drop of the cell suspension on a microscope slide, cover with a coverslip, and

observe under a microscope.
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Safety and Handling
Janus Red B is a chemical dye and should be handled with appropriate laboratory safety

precautions.

Personal Protective Equipment: Wear gloves, a lab coat, and eye protection when handling

the powder and solutions.

Inhalation: Avoid inhaling the powder. Handle in a well-ventilated area or under a chemical

fume hood.

Disposal: Dispose of Janus Red B waste according to your institution's chemical waste

disposal guidelines.

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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